Cas no 1261232-76-1 (2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261232-76-1
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 2161158
• Update Time: 2025-11-01

2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((3-methylpyrazin-2-yl)oxy)methyl)pyrrolidine-1-carboxylate
• SBB075913
• tert-butyl 2-[(3-methylpyrazin-2-yloxy)methyl]pyrrolidinecarboxylate
• 2-(3-methylpyrazin-2-yloxymethyl)pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H23N3O3/c1-11-13(17-8-7-16-11)20-10-12-6-5-9-18(12)14(19)21-15(2,3)4/h7-8,12H,5-6,9-10H2,1-4H3
• InChI Key： QHHMWFBSUCMWRI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1COC1C(C)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Topological Polar Surface Area: 64.599

Additional information on 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-76-1)

2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, with the CAS number 1261232-76-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a tert-butyl ester group, and a 3-methyl-pyrazine moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and inflammatory disorders.

The pyrrolidine ring is a common structural motif found in many biologically active compounds, including natural products and synthetic drugs. It is known for its ability to enhance the bioavailability and stability of molecules, making it an attractive scaffold for drug design. The tert-butyl ester group, on the other hand, serves as a protecting group that can be selectively removed under mild conditions, allowing for controlled release of the active compound. This feature is particularly useful in prodrug strategies, where the active drug is released in a specific physiological environment.

The 3-methyl-pyrazine moiety is another key structural element that contributes to the compound's biological activity. Pyrazines are known for their ability to modulate various biological processes, including neurotransmission and inflammation. The presence of a methyl group at the 3-position enhances the lipophilicity and metabolic stability of the molecule, which can improve its pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. The researchers found that the compound effectively crosses the blood-brain barrier and accumulates in brain tissues, making it a promising candidate for further clinical development.

In addition to its neuroprotective properties, 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has also shown promise in anti-inflammatory applications. A study published in the European Journal of Pharmacology demonstrated that this compound significantly reduces inflammation in animal models of arthritis. The researchers attributed this effect to the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be developed into a new class of anti-inflammatory drugs with fewer side effects compared to existing treatments.

The synthesis of 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-methyl-pyrazine-2-carbaldehyde with pyrrolidine followed by protection with tert-butyl chloroformate. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, 2-(3-Methyl-pyrazin-2-yloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1261232-76-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential uses in treating various diseases.